
evolution of the interferon alpha-beta receptor

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: interferon alpha-beta receptor

CAS No.: 156986-95-7

Cat. No.: B1176450

Get Quote

An In-depth Technical Guide to the Evolution of the Interferon Alpha-Beta Receptor (IFNAR)

For Researchers, Scientists, and Drug Development Professionals

Abstract
The interferon alpha-beta receptor (IFNAR) is a cornerstone of the innate immune system,

serving as the primary signaling hub for type I interferons (IFNs) to mount an antiviral response.

The evolutionary history of this receptor is a compelling narrative of host-pathogen co-

evolution, characterized by both conservation of core signaling mechanisms and rapid

adaptation at interaction interfaces. This guide provides a comprehensive overview of the

evolution of the IFNAR1 and IFNAR2 subunits, detailing their structural and functional

characteristics, the canonical signaling pathways they initiate, and the selective pressures that

have shaped their diversification across vertebrate lineages. We present key quantitative data

on ligand-receptor interactions, detail the experimental methodologies used to elucidate these

evolutionary dynamics, and provide visual representations of critical pathways and workflows to

facilitate a deeper understanding of this vital immune receptor complex.
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The type I interferon (IFN) system is a critical first line of defense against viral infections in

vertebrates.[1] This system comprises a diverse family of cytokine ligands, the type I IFNs, and

their cognate cell surface receptor, the interferon alpha-beta receptor (IFNAR). The IFNAR is

a heterodimeric complex composed of two subunits, IFNAR1 and IFNAR2, which are

responsible for recognizing type I IFNs and translating this binding event into an intracellular

signal that culminates in the expression of hundreds of interferon-stimulated genes (ISGs) that

establish an antiviral state.[2]

The evolutionary trajectory of the IFNAR complex is intricately linked to the relentless pressure

exerted by viral pathogens. This "arms race" has driven the diversification of both the IFN

ligands and their receptors, leading to a complex interplay of conserved signaling functions and

species-specific adaptations.[3][4] Understanding the evolution of IFNAR is not only

fundamental to immunology and virology but also holds significant implications for the

development of novel therapeutics that can modulate the IFN response for the treatment of

viral diseases, autoimmune disorders, and cancer.

This technical guide will delve into the molecular evolution of the IFNAR complex, providing a

detailed examination of its structure, signaling pathways, evolutionary history, and the

experimental approaches used to study it.

Structure and Function of the IFNAR Complex
The IFNAR is a heterodimeric cell surface receptor consisting of the IFNAR1 and IFNAR2

subunits.[2] Both subunits are transmembrane proteins with an extracellular domain

responsible for IFN binding, a single transmembrane helix, and an intracellular domain that

mediates downstream signaling.

IFNAR1: Often referred to as the low-affinity subunit, IFNAR1 plays a crucial role in signal

transduction.[2] The extracellular portion of human IFNAR1 is composed of four fibronectin

type III-like domains (SD1-SD4).[2][5] Its intracellular domain is constitutively associated with

the tyrosine kinase 2 (Tyk2) protein.[2][5]

IFNAR2: This is the high-affinity subunit and is the primary binding partner for most type I

IFNs.[2][5] The extracellular domain of IFNAR2 consists of two fibronectin type III-like

domains.[2] Its intracellular domain is associated with the Janus kinase 1 (JAK1).[2][5]
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The assembly of the signaling complex is initiated by the binding of a type I IFN to IFNAR2.

This initial interaction promotes the recruitment of IFNAR1 to form a stable ternary complex

(IFN-IFNAR1-IFNAR2), which brings the associated kinases, JAK1 and Tyk2, into close

proximity, leading to their activation through trans-phosphorylation.[2][5]

The IFNAR Signaling Pathway
The activation of the IFNAR complex triggers a cascade of intracellular signaling events, with

the Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway being the

most well-characterized.

The Canonical JAK/STAT Pathway
Receptor Activation and Kinase Phosphorylation: The formation of the ternary

IFN/IFNAR1/IFNAR2 complex leads to the trans-phosphorylation and activation of JAK1 and

Tyk2.[2]

STAT Recruitment and Phosphorylation: The activated kinases then phosphorylate specific

tyrosine residues on the intracellular domains of IFNAR1 and IFNAR2. These

phosphorylated sites serve as docking sites for the signal transducer and activator of

transcription (STAT) proteins, primarily STAT1 and STAT2, which are recruited via their SH2

domains.[2]

ISGF3 Complex Formation: Upon phosphorylation, STAT1 and STAT2 heterodimerize and

translocate to the cytoplasm, where they associate with the interferon regulatory factor 9

(IRF9) to form the ISGF3 complex.[6]

Nuclear Translocation and Gene Transcription: The ISGF3 complex translocates to the

nucleus and binds to specific DNA sequences known as interferon-stimulated response

elements (ISREs) in the promoters of ISGs. This binding event initiates the transcription of

hundreds of genes that collectively establish an antiviral state in the cell.[6]

Diagram of the Canonical IFNAR Signaling Pathway
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Caption: Canonical JAK/STAT signaling pathway initiated by type I IFN binding to the IFNAR

complex.

Evolutionary History of the IFNAR Complex
The IFNAR genes, along with other cytokine receptor genes, are believed to have arisen from

a common ancestor. Genomic analyses in various species have provided insights into the

evolutionary timeline of the IFNAR complex.

Ancient Origins: The core components of the IFN system, including homologs of IFNAR1 and

IFNAR2, are present in jawed vertebrates, suggesting that this defense mechanism was

established early in vertebrate evolution.[7][8][9]

Gene Duplication and Diversification: The genes encoding IFNAR1 and IFNAR2 are located

in a conserved gene cluster on the same chromosome in both humans and chickens.[10]

This synteny suggests that they arose from a common ancestral gene. In some lower

vertebrates, such as teleost fish, there has been an expansion of the IFNAR2 gene, with

multiple copies present.[7][8]

Domain Duplication in IFNAR1: A significant event in the evolution of IFNAR1 was the

duplication of its extracellular fibronectin-like domains. Fish IFNAR1 homologs possess two

of these domains, whereas tetrapod IFNAR1 has four.[7][8] This domain duplication in the

tetrapod lineage likely provided a more complex and versatile ligand-binding interface,

possibly facilitating the diversification of type I IFN ligands.[11]

Host-Pathogen Co-evolution and Selective
Pressures
The evolution of the IFNAR complex has been significantly shaped by the ongoing conflict

between hosts and viral pathogens. This has resulted in detectable signatures of natural

selection within the IFNAR1 and IFNAR2 genes.

Positive Selection: Studies have shown that the interferon receptors are evolving under

positive selection.[12] This is indicative of an evolutionary arms race where the host is

constantly adapting to new viral challenges. The residues under positive selection are often
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located at the interface between the receptor and its IFN ligands or at sites of interaction with

viral antagonists.

Rapid Evolution of ISGs: Many ISGs, the downstream effectors of IFNAR signaling, exhibit

high rates of evolution, as indicated by elevated dN/dS ratios (the ratio of non-synonymous

to synonymous substitution rates).[12][13] This rapid evolution allows the host to counteract

the diverse and rapidly evolving immune evasion strategies of viruses.

Quantitative Data on IFNAR Interactions
The binding affinities of different type I IFN subtypes to IFNAR1 and IFNAR2 vary significantly,

which contributes to their distinct biological activities.

IFN Subtype
Binding Affinity
(KD) to IFNAR1

Binding Affinity
(KD) to IFNAR2

Reference(s)

Human IFN-α

subtypes
0.5 - 5 µM 0.4 - 5 nM [14][15]

Human IFN-α1

~220 nM

(exceptionally high for

an α subtype)

[14]

Human IFN-β ~100 nM ~0.1 - 0.2 nM [15][16][17]

Note: Lower KD values indicate higher binding affinity. The data clearly show that IFNAR2 is

the high-affinity receptor, while IFNAR1 is the low-affinity receptor. IFN-β stands out with a

significantly higher affinity for both subunits compared to most IFN-α subtypes.

Experimental Protocols
The study of IFNAR evolution employs a range of molecular and computational techniques.

Below are generalized protocols for key experimental approaches.

Phylogenetic Analysis of IFNAR Genes
This protocol outlines the steps for constructing a phylogenetic tree to infer the evolutionary

relationships of IFNAR genes from different species.
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Sequence Retrieval: Obtain IFNAR1 and IFNAR2 protein or coding DNA sequences from

public databases such as NCBI GenBank or Ensembl for a range of species.

Multiple Sequence Alignment (MSA): Align the retrieved sequences using software like

ClustalW, MAFFT, or MUSCLE. The alignment is crucial for identifying homologous positions.

Phylogenetic Tree Construction: Use the MSA to build a phylogenetic tree. Common

methods include:

Neighbor-Joining (NJ): A distance-based method that is computationally fast.

Maximum Likelihood (ML): A statistically robust method that evaluates the likelihood of

different tree topologies given a model of evolution.

Bayesian Inference (BI): A method that uses Bayesian statistics to infer the posterior

probability of a tree. Software such as MEGA, RAxML, or MrBayes can be used for tree

construction.[18]

Tree Validation: Assess the reliability of the tree topology using bootstrapping (for NJ and

ML) or posterior probabilities (for BI). Bootstrap values or posterior probabilities are typically

displayed on the branches of the tree.

Diagram of a Phylogenetic Analysis Workflow
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1. Sequence Retrieval
(e.g., NCBI, Ensembl)

2. Multiple Sequence Alignment
(e.g., ClustalW, MAFFT)

3. Model of Evolution Selection
(e.g., JTT, WAG)

4. Phylogenetic Tree Construction
(e.g., ML, Bayesian)

5. Tree Validation
(e.g., Bootstrapping)

Phylogenetic Tree
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Caption: A generalized workflow for conducting a phylogenetic analysis of gene sequences.

Analysis of Selective Pressures using dN/dS Ratios
This protocol describes how to detect the signatures of natural selection in coding sequences

by comparing the rates of non-synonymous (dN) and synonymous (dS) substitutions.

Ortholog Identification and Alignment: Obtain orthologous coding sequences for IFNAR1 or

IFNAR2 from multiple species. Create a codon-based multiple sequence alignment.

Phylogenetic Tree Construction: Generate a species tree for the selected organisms. This

tree is required for the codon-based models of evolution.
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dN/dS Calculation: Use software like PAML (Phylogenetic Analysis by Maximum Likelihood)

or HyPhy to calculate the dN/dS ratio (ω).[12]

ω < 1: Indicates purifying (negative) selection, where non-synonymous mutations are

deleterious and removed from the population.

ω = 1: Suggests neutral evolution.

ω > 1: Is a hallmark of positive (diversifying) selection, where non-synonymous mutations

are advantageous and become fixed in the population.

Likelihood Ratio Tests (LRTs): To statistically test for positive selection, compare the

likelihood of a null model that does not allow for ω > 1 (e.g., M8a in PAML) with an

alternative model that does (e.g., M8 in PAML).[12] A significantly better fit of the alternative

model provides evidence for positive selection.

Identification of Positively Selected Sites: If the LRT is significant, the Bayes Empirical Bayes

(BEB) method can be used to identify the specific codons that are likely under positive

selection.

Surface Plasmon Resonance (SPR) for Binding Affinity
Measurement
SPR is a biophysical technique used to measure the binding kinetics and affinity of ligand-

receptor interactions in real-time.

Protein Expression and Purification: Produce and purify recombinant extracellular domains

of IFNAR1 and IFNAR2, as well as the specific type I IFN ligand of interest.

Immobilization: Covalently attach one of the binding partners (e.g., IFNAR2) to the surface of

a sensor chip.

Binding Assay: Flow a series of concentrations of the other binding partner (the analyte, e.g.,

a type I IFN) over the sensor chip surface. The binding of the analyte to the immobilized

protein causes a change in the refractive index at the surface, which is detected by the SPR

instrument.
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Data Analysis: The binding data is fitted to a kinetic model to determine the association rate

constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant

(KD), where KD = kd/ka.

Conclusion and Future Directions
The evolution of the interferon alpha-beta receptor is a dynamic process driven by the

intricate interplay between the host immune system and invading pathogens. The IFNAR

complex has maintained a conserved signaling function while undergoing adaptive evolution,

particularly in its ligand-binding domains. This has allowed vertebrates to respond to a wide

array of viral threats.

Future research in this area will likely focus on:

Structural Evolution: High-resolution structural studies of IFNAR complexes from diverse

species will provide deeper insights into the molecular basis of co-evolution with IFN ligands.

Functional Consequences of Positive Selection: Experimental validation of the functional

impact of positively selected sites will be crucial to understanding their role in antiviral

immunity and disease susceptibility.

Evolution of Non-canonical Signaling: Further investigation into the evolution of IFNAR-

mediated signaling pathways beyond the canonical JAK/STAT cascade will provide a more

complete picture of the IFN response.

Therapeutic Implications: A detailed understanding of the species-specific differences in

IFNAR evolution is essential for the development of more effective and targeted interferon-

based therapies.

By continuing to unravel the evolutionary history of the IFNAR, researchers can gain valuable

knowledge to combat infectious diseases and modulate the immune system for therapeutic

benefit.
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[https://www.benchchem.com/product/b1176450/docs#evolution-of-the-interferon-alpha-
beta-receptor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b1176450/docs#evolution-of-the-interferon-alpha-beta-receptor
https://www.benchchem.com/product/b1176450/docs#evolution-of-the-interferon-alpha-beta-receptor
https://www.benchchem.com/product/b1176450?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

